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Compound of Interest

Compound Name: Antrafenine

Cat. No.: B1666061 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides a detailed, step-

by-step guide for the proper disposal of Antrafenine, a non-narcotic analgesic and anti-

inflammatory agent. Adherence to these procedures is essential to maintain laboratory safety,

protect the environment, and comply with regulatory standards.

Hazard Profile of Antrafenine
Before handling Antrafenine for disposal, it is crucial to be aware of its hazard classifications.

This information is derived from its Safety Data Sheet (SDS).

Hazard Classification GHS Code Description

Skin Corrosion/Irritation H315 Causes skin irritation.[1]

Serious Eye Damage/Irritation H319
Causes serious eye irritation.

[1]

Serious Eye Damage/Irritation H320 Causes eye irritation.[1]

Essential Pre-Disposal and Handling Protocols
Proper personal protective equipment (PPE) must be worn when handling Antrafenine. This

includes, but is not limited to, chemical-resistant gloves, safety goggles or a face shield, and a
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lab coat.[1] All handling should be performed in a well-ventilated area, preferably within a

chemical fume hood.

An emergency eye-wash station and safety shower should be readily accessible in the event of

accidental exposure. In case of skin contact, wash the affected area with plenty of soap and

water.[1] If eye contact occurs, rinse cautiously with water for several minutes, removing

contact lenses if present and easy to do so.

Step-by-Step Disposal Procedure for Antrafenine
Antrafenine should be disposed of as hazardous chemical waste. Do not dispose of it in the

regular trash or down the drain. Improper disposal of pharmaceuticals like Antrafenine can

have adverse effects on aquatic ecosystems.

Step 1: Waste Identification and Segregation

Clearly identify the waste as "Antrafenine" or by its chemical name: 2-{4-[3-

(trifluoromethyl)phenyl]piperazin-1-yl}ethyl 2-{[7-(trifluoromethyl)quinolin-4-

yl]amino}benzoate.

Segregate Antrafenine waste from other chemical waste streams to avoid incompatible

chemical reactions. It should be kept separate from strong oxidizing agents, reducing agents,

and organic compounds.

Step 2: Container Selection and Labeling

Use a dedicated, leak-proof, and chemically compatible container for collecting Antrafenine
waste. The container must have a secure, tight-fitting lid.

Label the waste container clearly with "Hazardous Waste," the name "Antrafenine," and the

associated hazard symbols (e.g., irritant).

Step 3: Accumulation and Storage

Store the sealed waste container in a designated and well-ventilated satellite accumulation

area (SAA) within the laboratory.

Ensure the storage area has secondary containment to capture any potential leaks.
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Weekly inspections of the SAA are recommended to check for any container leakage or

deterioration.

Step 4: Final Disposal

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Follow all institutional and local regulations for the final disposal of laboratory chemical

waste.

Complete all necessary waste disposal forms and documentation as required by your

institution and regulatory bodies like the EPA.

Experimental Workflow for Antrafenine Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Antrafenine in a laboratory setting.
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Note on Non-Laboratory Disposal: For unused or expired Antrafenine outside of a laboratory

setting (e.g., in a household), it is recommended to use a drug take-back program if available.

If such a program is not accessible, the medication can be mixed with an unpalatable

substance like coffee grounds or cat litter, placed in a sealed bag, and then disposed of in the

household trash. Do not flush unused medication unless specifically instructed to do so on the

label, as this can harm the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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